Cas no 31350-11-5 (4-Morpholinamine,N-[(5-nitro-2-thienyl)methylene]-)

• Product Name: 4-Morpholinamine,N-[(5-nitro-2-thienyl)methylene]-
• CAS No: 31350-11-5
• MF: C₉H₁₁N₃O₃S
• MW: 241.266940355301
• CID: 314174
• PubChem ID: 304626
• Update Time: 2025-04-19

4-Morpholinamine,N-[(5-nitro-2-thienyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinamine,N-[(5-nitro-2-thienyl)methylene]-
• N-morpholin-4-yl-1-(5-nitrothiophen-2-yl)methanimine
• AC1L75EB
• AG-F-04310
• cid_304626
• CTK4G6905
• Morpholine,4-[(5-nitro-2-thenylidene)amino]- (8CI)
• morpholino-(5-nitro-[2]thienylmethylen)-amine
• SMR001821951
• CHEMBL1898312
• 31350-11-5
• DTXSID50307970

• Inchi： 1S/C9H11N3O3S/c13-12(14)9-2-1-8(16-9)7-10-11-3-5-15-6-4-11/h1-2,7H,3-6H2
• InChI Key： DZATWMZTHMRCOI-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C=NN1CCOCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.05223
• Monoisotopic Mass: 241.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 98.9Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 439.2°Cat760mmHg
• Flash Point: 219.4°C
• Refractive Index: 1.671
• PSA: 67.97
• LogP: 1.78350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes